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Compound of Interest

alpha-Cyano-4-hydroxycinnamic
Compound Name:

acid Butylamine salt
CAS No.: 355011-53-9

Cat. No.: B3131505

Get Quote

Executive Summary

This guide details the physicochemical properties, safety profile, and experimental application
of a-Cyano-4-hydroxycinnamic acid butylamine salt (CHCAB). Unlike the standard solid matrix
a-Cyano-4-hydroxycinnamic acid (CHCA), this butylamine salt functions as an lonic Liquid
Matrix (ILM).

By pairing the CHCA anion with a butylammonium counterion, researchers achieve a matrix
with high vacuum stability, superior spot homogeneity, and enhanced reproducibility for MALDI-
TOF mass spectrometry. However, the incorporation of butylamine significantly alters the
toxicity profile compared to the free acid, necessitating stricter handling protocols.

Physicochemical Identity
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Parameter Specification

) a-Cyano-4-hydroxycinnamic acid butylamine
Chemical Name "
sa

CHCAB; Butylammonium o-cyano-4-
Synonyms i )
hydroxycinnamate; HCCA-Butylamine

CAS Number 355011-53-9

Molecular Formula (Salt Complex)

Molecular Weight 262.31 g/mol

) Viscous yellow liquid or low-melting waxy solid
Physical State

(Room Temp)
B Soluble in Methanol, Ethanol, Acetonitrile/Water
Solubility )
mixtures
) ) < 25°C (Classified as Room Temperature lonic
Melting Point

Liquid - RTIL)

Safety Data Sheet (SDS) Synthesis

Note: This section synthesizes data from component hazards (CHCA and n-Butylamine) and
specific salt registration data. It represents a conservative safety profile.[1][2]

Hazard Identification (GHS Classification)
Signal Word:DANGER([1]
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Hazard Class Category Hazard Statement Code

- Harmful if swallowed.
Acute Toxicity (Oral) 4 3] H302

. Causes severe skin
Skin

) o 1B burns and eye H314
Corrosion/Irritation
damage.[4]
o May cause allergy or
Sensitization )
] 1 asthma symptoms if H334
(Respiratory) )
inhaled.[4]

e . May cause an allergic
Sensitization (Skin) 1 ) ) H317
skin reaction.[4]

Acute Toxicity Fatal if inhaled
_ 2 _ H330
(Inhalation) (Dust/Mist/Vapor).

Critical Safety Note: While free CHCA is merely an irritant, the butylamine component imparts
corrosive properties and high inhalation toxicity. The salt form retains these hazards,
particularly if aerosolized.

Emergency First Aid

 Inhalation: Immediate evacuation to fresh air.[2][4][5][6] If breathing is difficult, administer
oxygen.[3][4] Medical urgency is high due to potential respiratory sensitization and toxicity.

o Skin Contact: Immediate removal of contaminated clothing.[5] Rinse skin with water for at
least 15 minutes.[2][4][6] Do not neutralize with acid/base without medical direction. Treat as
a chemical burn.

o Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids.[2][6] Remove contact
lenses if present.[1][2][4][5] Seek immediate ophthalmological attention.

Handling & Storage[6][8][9]

o Storage: Store under inert gas (Argon/Nitrogen) at 2—8°C. The substance is hygroscopic and
light-sensitive.
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e Engineering Controls: All weighing and solubilization must occur inside a fume hood.

o PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat. A P3/N95
respirator is required if working outside a hood.

Technical Application: lonic Liquid Matrices (ILM)
Mechanism of Action

Standard CHCA forms solid crystals upon drying. This crystallization is often heterogeneous,
leading to "sweet spots” where analyte ionization is optimal and "dead spots” where it is not.

CHCAB acts as an lonic Liquid Matrix. The bulky butylammonium cation disrupts the crystal
lattice of the CHCA, lowering the melting point.

e Homogeneity: The matrix remains in a liquid or glass-like state under high vacuum.

o Solvation: Analytes (peptides/lipids) remain dissolved in the matrix droplet, ensuring uniform
distribution.

« lonization: The proton transfer capability is maintained, but the "softness" of ionization is
often increased, reducing in-source decay (ISD).

Comparative Workflow Logic

Standard CHCA (Solid)
Rapid High Shot-to-Shot
Solid CHCA Crystallization > Heterogeneous Variance > Laser Ablation
(Crystalline) Crystals (Sweet Spots)
vs . 4
CHCAB (Ionic Liquid) el

! Vacuum Low Shot-to-Shot ! ’
CHCA-Butylamine Stable Homogeneous Variance Uniform Yield

(Viscous Liquid) Droplet (High Reproducibility)
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Figure 1: Comparison of standard solid CHCA matrix versus the CHCA-Butylamine lonic Liquid
Matrix (ILM), highlighting the homogeneity advantage of the salt form.

Experimental Protocol: Preparation & Usage
Synthesis of CHCAB (In-Situ)

If commercial stock is unavailable, the salt can be prepared via acid-base titration.
Reagents:

e -Cyano-4-hydroxycinnamic acid (CHCA) [Solid][7][8][3][9][10]

e n-Butylamine [Liquid, >99%)]
e Methanol (LC-MS Grade)

Protocol:

Dissolution: Dissolve 189 mg (1 mmol) of CHCA in 10 mL of Methanol.

e Titration: Slowly add 99 uL (1 mmol) of n-Butylamine to the solution while stirring.
o Caution: Exothermic reaction. Perform in a fume hood.

o Equilibration: Stir for 30 minutes at room temperature.

e Solvent Removal: Evaporate methanol using a centrifugal concentrator (SpeedVac) or rotary
evaporator to obtain the viscous yellow CHCAB salt.

e Reconstitution: Redissolve the salt in Methanol/Acetonitrile (1:1) to a final concentration of
10-20 mg/mL for use.

MALDI Spotting (Dried Droplet Variant)

» Analyte Mix: Mix the peptide/protein sample 1:1 or 1:10 with the CHCAB matrix solution.

e Deposition: Deposit 0.5-1.0 pL onto the MALDI target plate.
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e Drying: Allow to dry. Unlike solid CHCA, this will not turn opaque white but may remain a
translucent film or viscous micro-droplet.

e Analysis: Analyze in Negative lon Mode (preferred for some ILMs) or Positive Mode. Note
that laser power requirements may differ from solid matrices.

References

e Georganics. (2018).[4] Safety Data Sheet: alpha-Cyano-4-hydroxycinnamic acid
butylamine salt. Retrieved from [Link]

e Mank, M., Stahl, B., & Boehm, G. (2004). 2,5-Dihydroxybenzoic acid butylamine and other
ionic liquid matrixes for enhanced MALDI-MS analysis of biomolecules. Analytical Chemistry,
76(10), 2938-2950. Retrieved from [Link]

e Tholey, A., & Heinzle, E. (2006).[8][11] lonic (liquid) matrices for matrix-assisted laser
desorption/ionization mass spectrometry—Applications and perspectives. Analytical and
Bioanalytical Chemistry, 386, 24—37.[8][11] Retrieved from [Link]

e Armstrong, D. W., Zhang, L. K., He, L., & Gross, M. L. (2001).[7][8] lonic liquids as matrixes
for matrix-assisted laser desorption/ionization mass spectrometry. Analytical Chemistry,
73(15), 3679-3686. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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